Cas no 197093-23-5 ((3-(1H-Pyrazol-3-yl)phenyl)methanol)

• Product Name: (3-(1H-Pyrazol-3-yl)phenyl)methanol
• CAS No: 197093-23-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD22056202
• CID: 1040315
• PubChem ID: 15324155
• Update Time: 2025-06-10

(3-(1H-Pyrazol-3-yl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-(1H-Pyrazol-3-yl)phenyl)methanol
• [3-(1H-pyrazol-5-yl)phenyl]methanol
• [3-(1H-Pyrazol-3-yl)-phenyl]-Methanol
• A854050
• 197093-23-5
• DB-344636
• F30300
• DTXSID70571494
• Z1551923620
• EN300-6120105
• AS-48312
• SCHEMBL8809565
• AKOS016005564
• CS-0269100
• MFCD22056202

• MDL： MFCD22056202
• Inchi： 1S/C10H10N2O/c13-7-8-2-1-3-9(6-8)10-4-5-11-12-10/h1-6,13H,7H2,(H,11,12)
• InChI Key： AAULQMGAUBSDHM-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C=1)C1=CC=NN1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.9Ų

Additional information on (3-(1H-Pyrazol-3-yl)phenyl)methanol

Introduction to (3-(1H-Pyrazol-3-yl)phenyl)methanol (CAS No. 197093-23-5)

(3-(1H-Pyrazol-3-yl)phenyl)methanol (CAS No. 197093-23-5) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, also known as 3-(1H-pyrazol-3-yl)benzyl alcohol, is characterized by its unique molecular structure, which includes a pyrazole ring and a benzyl alcohol moiety. The combination of these functional groups endows the compound with a range of interesting chemical and biological properties.

The chemical structure of (3-(1H-Pyrazol-3-yl)phenyl)methanol can be represented as C₁₀H₁₁NO₂. The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common scaffold in medicinal chemistry due to its ability to modulate various biological targets. The benzyl alcohol group, on the other hand, provides the compound with hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions. These features make (3-(1H-Pyrazol-3-yl)phenyl)methanol an attractive candidate for drug discovery and development.

In the context of medicinal chemistry, (3-(1H-Pyrazol-3-yl)phenyl)methanol has been extensively studied for its potential therapeutic applications. Recent research has highlighted its activity as an inhibitor of various enzymes and receptors, making it a valuable lead compound for the development of novel drugs. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often implicated in the development of various diseases, including cancer and inflammatory disorders.

One of the key areas of research involving (3-(1H-Pyrazol-3-yl)phenyl)methanol is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is characterized by the activation of immune cells and the production of pro-inflammatory cytokines. Several studies have demonstrated that (3-(1H-Pyrazol-3-yl)phenyl)methanol can effectively suppress the production of these cytokines, thereby reducing inflammation. This property makes it a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, (3-(1H-Pyrazol-3-yl)phenyl)methanol has also shown promise in cancer research. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Research has indicated that (3-(1H-Pyrazol-3-yl)phenyl)methanol can interfere with these pathways by inhibiting key enzymes involved in cell cycle regulation and apoptosis. This makes it a potential therapeutic agent for targeting cancer cells while sparing normal cells.

The pharmacokinetic properties of (3-(1H-Pyrazol-3-yl)phenyl)methanol have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and is stable under physiological conditions, which are essential characteristics for a successful drug candidate. Additionally, preliminary toxicity studies have indicated that (3-(1H-Pyrazol-3-yl)phenyl)methanol has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.

In addition to its therapeutic potential, (3-(1H-Pyrazol-3-yl)phenyl)methanol has also been explored for its use as a building block in organic synthesis. The presence of both the pyrazole ring and the benzyl alcohol group provides multiple points for functionalization, allowing chemists to synthesize a wide range of derivatives with diverse biological activities. This versatility makes it an important intermediate in the development of new pharmaceuticals and other biologically active compounds.

The synthesis of (3-(1H-Pyrazol-3-yl)phenyl)methanol can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 3-bromobenzaldehyde with hydrazine to form 3-(pyrazol-1-yl)benzaldehyde, followed by reduction to obtain the desired alcohol. Alternative synthetic strategies have also been developed to improve efficiency and reduce costs, making it more accessible for large-scale production.

In conclusion, (3-(1H-Pyrazol-3-yl)phenyl)methanol (CAS No. 197093-23-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with a range of biological activities, including anti-inflammatory and anticancer properties. Ongoing research continues to uncover new applications and optimize its use as a therapeutic agent or synthetic intermediate. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel drugs and treatments for various diseases.